![molecular formula C15H26N2O2 B5855213 N-(3-ethoxy-4-methoxybenzyl)-N,N',N'-trimethyl-1,2-ethanediamine](/img/structure/B5855213.png)
N-(3-ethoxy-4-methoxybenzyl)-N,N',N'-trimethyl-1,2-ethanediamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-ethoxy-4-methoxybenzyl)-N,N',N'-trimethyl-1,2-ethanediamine, also known as EMBAT or BEMT, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of ethylenediamine and has been found to have various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-(3-ethoxy-4-methoxybenzyl)-N,N',N'-trimethyl-1,2-ethanediamine is not fully understood. However, it is believed to work by modulating the activity of various neurotransmitters in the brain. It has been found to act as a dopamine receptor agonist and also modulates the activity of GABA receptors.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as dopamine and serotonin in the brain. It has also been found to have antioxidant properties and can protect against oxidative stress-induced damage. Additionally, it has been found to have anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(3-ethoxy-4-methoxybenzyl)-N,N',N'-trimethyl-1,2-ethanediamine in lab experiments is its potential applications in the treatment of various neurodegenerative diseases. It has also been found to have various pharmacological properties that make it a promising candidate for drug development. However, one of the major limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the exact toxicity profile of this compound.
Future Directions
There are several future directions for the study of N-(3-ethoxy-4-methoxybenzyl)-N,N',N'-trimethyl-1,2-ethanediamine. One of the major areas of research is the development of new drugs based on the structure of this compound. Additionally, further studies are needed to determine the exact mechanism of action of this compound and its potential applications in the treatment of various neurodegenerative diseases. Further studies are also needed to determine the toxicity profile of this compound and its potential side effects.
Synthesis Methods
The synthesis of N-(3-ethoxy-4-methoxybenzyl)-N,N',N'-trimethyl-1,2-ethanediamine involves the reaction of N-(3-ethoxy-4-methoxybenzyl) ethylenediamine with trimethylamine. The reaction is carried out in the presence of a suitable catalyst and under controlled conditions. The resulting product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-(3-ethoxy-4-methoxybenzyl)-N,N',N'-trimethyl-1,2-ethanediamine has been extensively studied for its potential applications in scientific research. It has been found to have various pharmacological properties such as analgesic, anti-inflammatory, and anticonvulsant activities. It has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N'-[(3-ethoxy-4-methoxyphenyl)methyl]-N,N,N'-trimethylethane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2/c1-6-19-15-11-13(7-8-14(15)18-5)12-17(4)10-9-16(2)3/h7-8,11H,6,9-10,12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYASEKPCYYATFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CN(C)CCN(C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.